Cas no 71122-29-7 (Nebramine Disulfate)

Nebramine Disulfate Properties

Names and Identifiers

• Nebramine Disulfate
• (3R,6R)-4,6-diamino-3-[(2R,5S)-3-amino-6-(aminomethyl)-5-hydroxyoxan-2-yl]oxycyclohexane-1,2-diol
• 3'-Deoxyneamin Disulfate
• 3'-Deoxyneamine Disulfate
• 3'-Deoxyneomycin A Disulfate
• Nebramycin VIII Disulfate
• Tobramine Disulfate
• (1R,4R)-4,6-Diamino-2,3-dihydroxycyclohexyl 2,6-diamino-2,3,6-trideoxy-alpha-D-glycero-hexopyranoside
• 71122-29-7
• DTXSID00858169
• +Expand

• InChIKey： QBWLTQZEVUXXSR-PZLNIEEDSA-N
• Inchi： InChI=1S/C12H26N4O5/c13-3-8-7(17)2-6(16)12(20-8)21-11-5(15)1-4(14)9(18)10(11)19/h4-12,17-19H,1-3,13-16H2/t4-,5?,6?,7+,8?,9?,10?,11-,12-/m1/s1
• SMILES： C1C(C(C(C(C1N)OC2C(CC(C(O2)CN)O)N)O)O)N

Computed Properties

• Exact Mass: 306.19000
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 3
• Monoisotopic Mass: 306.19031994g/mol
• Heavy Atom Count: 21
• Complexity: 350
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.4
• Topological Polar Surface Area: 183Ų

Experimental Properties

• LogP: -1.28520
• PSA: 183.23000